Cas no 1446016-74-5 (2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97%)

• Product Name: 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97%
• CAS No: 1446016-74-5
• MF: C₈H₆F₄O₃S
• MW: 258.190055370331
• CID: 3161125
• PubChem ID: 91658993
• Update Time: 2025-10-29

2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97% Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methylphenyl trifluoromethanesulfonate
• 2-Fluoro-3-methylphenyltrifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-fluoro-3-methylphenyl ester
• 2-Fluoro-3-methylphenyl triflate, 2-Fluoro-3-{[(trifluoromethyl)sulphonyl]oxy}toluene
• 2-Fluoro-3-methylphenyl trifluoromethanesulphonate
• 1446016-74-5
• PS-11180
• CS-0446589
• (2-fluoro-3-methylphenyl) trifluoromethanesulfonate
• 2-Fluoro-3-methylphenyl triflate
• AKOS027384875
• MFCD25541823
• 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97%

• Inchi： 1S/C8H6F4O3S/c1-5-3-2-4-6(7(5)9)15-16(13,14)8(10,11)12/h2-4H,1H3
• InChI Key： UFIQHMGAZWBWJA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=C(C)C=1F

Computed Properties

• Exact Mass: 257.99737787Da
• Monoisotopic Mass: 257.99737787Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97%

Introduction to 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97% (CAS No. 1446016-74-5)

2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97%, with the CAS number 1446016-74-5, is a high-purity chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethanesulphonyl group and fluoro-substituted aromatic ring, serves as a versatile intermediate in synthetic chemistry. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents and advanced materials.

The trifluoromethanesulphonyl group (-SO₂CF₃) is a key feature of this compound, contributing to its high reactivity and stability under various chemical conditions. This group is widely recognized for its ability to enhance the metabolic stability and binding affinity of pharmaceutical molecules. In recent years, the incorporation of trifluoromethanesulphonyl groups into drug candidates has been associated with improved pharmacokinetic profiles, including prolonged half-life and reduced susceptibility to enzymatic degradation.

In the realm of pharmaceutical research, 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97% has been utilized as a building block for the synthesis of fluorinated aromatic compounds. These compounds are of particular interest due to their enhanced bioavailability and improved pharmacological activity. For instance, fluorinated phenyl derivatives have shown promise in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The purity of this compound, specified at 97%, ensures that researchers can achieve consistent and reliable results in their synthetic protocols. High-purity reagents are essential for minimizing side reactions and maximizing yield, particularly in complex multi-step syntheses. The availability of this compound in high purity underscores its importance as a trusted material in industrial and academic research settings.

Recent advancements in computational chemistry have further highlighted the significance of 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97%. Molecular modeling studies have demonstrated that the fluoro-substituted aromatic ring can modulate electronic properties, influencing both the reactivity and selectivity of chemical transformations. These insights have enabled researchers to design more efficient synthetic routes and optimize reaction conditions for maximum yield.

The agrochemical industry has also benefited from the use of this compound. Fluorinated aromatic compounds are known for their potent biological activity against pests and pathogens. By serving as intermediates in the synthesis of agrochemicals, 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97% contributes to the development of innovative solutions for sustainable agriculture. These solutions aim to enhance crop protection while minimizing environmental impact.

In conclusion, 2-Fluoro-3-Methylphenyl Trifluoromethanesulphonate 97% (CAS No. 1446016-74-5) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, coupled with high purity, make it an indispensable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, this compound is poised to play an even greater role in driving innovation across multiple industries.